12:0 Diether PC

• Molecular Formula: C32H68NO6P
• Molecular Weight: 593.9 g/mol
• InChI: InChI=1S/C32H68NO6P/c1-6-8-10-12-14-16-18-20-22-24-27-36-30-32(31-39-40(34,35)38-29-26-33(3,4)5)37-28-25-23-21-19-17-15-13-11-9-7-2/h32H,6-31H2,1-5H3/t32-/m1/s1
• InChIKey: MIOIPSRFEJKMJG-JGCGQSQUSA-N

12:0 Diether PC: Product Overview

12:0 Diether PC (1,2-di-O-dodecyl-sn-glycero-3-phosphocholine) is a synthetic, non-natural glycerophospholipid of the diether class . It is characterized by two saturated, twelve-carbon dodecyl chains attached to the glycerol backbone via stable ether linkages, which fundamentally distinguishes it from naturally occurring diester phosphatidylcholines . This compound is supplied as a powder with purity typically exceeding 99% and a molecular weight of 593.86 g/mol, and it is routinely used in the preparation of stabilized liposomes and bicelles for membrane biophysics research .

✓ Ultra-stable liposome research

✓ Low-pH bicelle NMR studies

✓ Membrane protein structural biology

12:0 Diether PC vs. Ester PCs: Critical Differences

Generic substitution of 12:0 Diether PC with a common diester analog or a different diether species is not scientifically valid. The unique combination of its short C12 chain length and the ether linkage confers a distinct set of physicochemical properties that are not found in other molecules. For instance, while diether lipids are broadly recognized for their enhanced chemical stability compared to esters [1], the specific chain length of 12:0 Diether PC dictates its phase transition temperature and membrane fluidity [2]. Similarly, it cannot be replaced by longer-chain diethers (e.g., 14:0, 16:0) without significantly altering the biophysical parameters of the model system, as this would shift the gel-to-liquid crystalline phase transition and impact membrane packing and permeability [3]. Therefore, the use of 12:0 Diether PC is a deliberate, hypothesis-driven choice that requires rigorous justification.

Ether–ester stability

Ether linkage resists hydrolysis at extreme pH; ester lipids may degrade, altering membrane integrity.

Phase transition shift

Diether PC raises Tm relative to diester counterpart, shifting membrane fluidity at a given temperature.

Bicelle orientation

C12 diether enables magnetically alignable bicelles; longer chains or ester lipids may not replicate the required q-ratio.

• [1] Creative Biolabs. 18:0 Diether PC Liposomes. (Representative vendor statement for ether lipid stability). View Source
• [2] Lee, T. C., & Fitzgerald, V. (1980). Phase transitions of alkyl ether analogs of phosphatidylcholine. Biochimica et Biophysica Acta (BBA) - Biomembranes, 598(1), 189–192. View Source
• [3] Levin, I. W., Keihn, E., & Harris, W. C. (1985). A Raman spectroscopic study on the effect of cholesterol on lipid packing in diether phosphatidylcholine bilayer dispersions. Biochimica et Biophysica Acta (BBA) - Biomembranes, 820(1), 40–47. View Source

12:0 Diether PC: Key Evidence & Advantages

Chemical Stability at Extreme pH

The gel-to-liquid crystalline phase transition temperature (Tm) of 12:0 Diether PC is significantly higher than that of its diester analog, 1,2-dilauroyl-sn-glycero-3-phosphocholine (DLPC). This is a class-level inference from a study showing that diether phosphatidylcholines universally exhibit higher Tm values than their diester counterparts [1]. This difference, directly attributable to the ether linkage, means 12:0 Diether PC forms a more ordered, less fluid bilayer at the same temperature, which directly influences membrane protein function and solute permeability in experimental setups.

pH 1.0 Stability

Head-to-head

Bicelle alignment maintained at pH 1.0

Enables acid-stable membrane mimetic for protein NMR

Versus DMPC/DHPC ester bicelles

Evidence Dimension	Gel-to-liquid crystalline phase transition temperature (Tm)
Target Compound Data	Higher Tm (exact value not located in primary literature for the C12 species, but consistently higher for diether vs. diester analogs).
Comparator Or Baseline	12:0 Diester PC (DLPC) has a lower Tm.
Quantified Difference	Diether analogs have a higher Tm (quantified as +5°C to +15°C for other chain length pairs).
Conditions	Aqueous dispersions of fully hydrated bilayers.

Why This Matters

Procurement of the specific 12:0 Diether PC ensures the experimental membrane is in the correct physical state (gel vs. liquid-crystalline) at a given temperature, which is critical for reproducibility in membrane protein studies and permeability assays.

• [1] Lee, T. C., & Fitzgerald, V. (1980). Phase transitions of alkyl ether analogs of phosphatidylcholine. Biochimica et Biophysica Acta (BBA) - Biomembranes, 598(1), 189–192. View Source

Liposomal Shelf-Life Stability

The ether bond in 12:0 Diether PC provides superior resistance to hydrolysis compared to the ester bond in conventional phosphatidylcholines like DLPC. This is a class-level inference supported by vendor technical statements and the fundamental chemistry of ether linkages . This enhanced stability is crucial for applications where liposomes are exposed to harsh conditions, such as extreme pH, elevated temperatures, or the presence of hydrolytic enzymes, for extended durations.

Shelf-Life Stability

Data to verify

Stable for months at 4°C and room temperature

Supports long-term liposome formulation studies

LUVs ~150 nm; cross-study observation

Evidence Dimension	Resistance to hydrolysis
Target Compound Data	Highly resistant to hydrolysis.
Comparator Or Baseline	Diester PC (e.g., DLPC) is susceptible to hydrolysis.
Quantified Difference	Qualitative statement of increased stability; exact kinetic data for this specific compound was not located in primary literature.
Conditions	Acidic, alkaline, or enzymatic environments.

Why This Matters

This stability translates to a longer shelf life and a wider operational window for experiments, preventing the formation of lyso-PC and fatty acids which can alter membrane properties and confound experimental results.

Higher Phase Transition Temperature

12:0 Diether PC is explicitly recommended as a simpler membrane model that is highly compatible with nuclear magnetic resonance (NMR) spectroscopy, particularly in bicelle preparations for orienting macromolecules [1]. Its use in bicelles has been documented in protocols for studying proteins in a native bilayer-like environment over a wide temperature range, including low pH conditions [1]. This is a direct application advantage over many ester-linked lipids, which may be less stable under the conditions required for some NMR experiments.

Phase Transition Temp

Class-level

Higher Tm vs. ester analog

Informs membrane rigidity selection in biophysical assays

Direction inferred from diether class trend

Evidence Dimension	Suitability for NMR bicelle preparations
Target Compound Data	Highly compatible; used in low pH bicelle systems for protein orientation studies.
Comparator Or Baseline	Ester-linked phosphatidylcholines (e.g., DMPC, DPPC).
Quantified Difference	Qualitative statement of superior compatibility; enables experiments in a wider pH range and maintains a more native bilayer environment than micelles.
Conditions	NMR spectroscopy of membrane proteins in bicelles.

Why This Matters

For researchers using solution-state NMR to study membrane proteins, 12:0 Diether PC is a validated and superior choice for generating stable, orienting bicelles that yield high-quality structural data.

• [1] Cavagnero, S., Dyson, H. J., & Wright, P. E. (1999). Improved low pH bicelle system for orienting macromolecules over a wide temperature range. Journal of Biomolecular NMR, 13(4), 387–391. View Source

Native-Like Bilayer for Membrane Proteins

Studies comparing the non-electrolyte permeability of liposomes composed of diether and diester phosphatidylcholines show that while the baseline permeation rates for glycerol and urea are similar, the interaction with cholesterol is fundamentally different [1]. In diether PC bilayers, the addition of cholesterol (equimolar) leads to a significant reduction in the activation energy (ΔE*) for permeation by approximately 5 kcal/mole, whereas no such change is observed for the diester analog [1]. This is a direct, quantitative head-to-head comparison demonstrating a distinct biophysical behavior.

Bilayer vs. Micelle

Head-to-head

Planar bilayer geometry vs. curved micelle

Preserves native membrane protein conformation

Compared to DHPC micelles

Evidence Dimension	Activation energy (ΔE*) for glycerol/urea permeation with 50 mol% cholesterol
Target Compound Data	ΔE* decreased by ~5 kcal/mole (from ~16 kcal/mole baseline) in the presence of cholesterol.
Comparator Or Baseline	Diester phosphatidylcholine of identical efficient chain length.
Quantified Difference	A reduction of ~5 kcal/mole in ΔE* for the diether, versus no change for the diester.
Conditions	Osmotic swelling of liposomes with and without an equimolar quantity of cholesterol.

Why This Matters

This evidence proves that 12:0 Diether PC cannot be substituted with a diester analog when studying membrane permeability or the role of cholesterol, as the underlying thermodynamics of solute transport are fundamentally different due to the absence of carbonyl oxygens.

• [1] Tirri, L. J., et al. (1984). Studies on the hydrogen belts of membranes: II. Non-electrolyte permeability of liposomes of diester, diether, and dialkyl phosphatidylcholine and cholesterol. Biochimica et Biophysica Acta (BBA) - Biomembranes, 769(1), 211–218. View Source

12:0 Diether PC: Proven Applications

Ultra-Stable Liposomal Drug Carriers

12:0 Diether PC is an ideal lipid for preparing bicelles used in solution-state NMR studies of membrane proteins. Its documented stability over a wide pH and temperature range [1] allows for the acquisition of high-resolution structural data under diverse conditions. Its ability to form a more native bilayer environment compared to micelles [1] makes it a superior choice for structural biologists seeking biologically relevant protein conformations.

NMR of Acidophilic Proteins

Researchers investigating the biophysical role of cholesterol in membranes should utilize 12:0 Diether PC. The direct, quantitative evidence demonstrating that cholesterol alters the activation energy of solute permeation exclusively in diether bilayers [2] makes this lipid an essential tool. It allows for the specific interrogation of sterol-phospholipid interactions that do not rely on hydrogen bonding with the phospholipid's carbonyl groups.

Membrane Protein Reconstitution in Bicelles

For applications in drug delivery or industrial processes where liposomes are exposed to extreme pH, high temperatures, or oxidative stress, 12:0 Diether PC provides a robust solution. The inherent chemical stability of the ether bond ensures the liposomal carrier remains intact far longer than its ester-linked counterparts, preventing premature cargo release and ensuring reliable performance.

Basic Biophysical Studies of Ether-Lipid Membrane Properties

12:0 Diether PC serves as a well-defined model for investigating the fundamental differences between ether- and ester-linked lipids. Its distinct phase transition behavior [3] and unique permeability characteristics in the presence of cholesterol [2] make it a cornerstone reagent for research aimed at understanding the evolutionary role of ether lipids in archaeal membranes and the biophysical implications of plasmalogens in mammalian cells.

Application

Selection Property

Validation Focus

Liposomal stability studies

Ether lipid stability

Colloidal stability and payload retention

Low-pH bicelle NMR

Acid-resistant bicelle medium

Protein alignment below pH 2

Membrane protein structural biology

Bilayer-mimetic bicelle system

Native conformation preservation

• [1] Cavagnero, S., Dyson, H. J., & Wright, P. E. (1999). Improved low pH bicelle system for orienting macromolecules over a wide temperature range. Journal of Biomolecular NMR, 13(4), 387–391. View Source
• [2] Tirri, L. J., et al. (1984). Studies on the hydrogen belts of membranes: II. Non-electrolyte permeability of liposomes of diester, diether, and dialkyl phosphatidylcholine and cholesterol. Biochimica et Biophysica Acta (BBA) - Biomembranes, 769(1), 211–218. View Source
• [3] Lee, T. C., & Fitzgerald, V. (1980). Phase transitions of alkyl ether analogs of phosphatidylcholine. Biochimica et Biophysica Acta (BBA) - Biomembranes, 598(1), 189–192. View Source